Cas no 886495-00-7 (4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine)

4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine structure

886495-00-7 structure

Product Name:4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine

CAS No:886495-00-7

MF:C₉H₆BrFN₂S

MW:273.124742984772

CID:5226534

PubChem ID:40480575

Update Time:2026-03-07

4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine
- Inchi： 1S/C9H6BrFN2S/c10-7-3-5(11)1-2-6(7)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
- InChI Key： PSRWENGYZYMRSP-UHFFFAOYSA-N
- SMILES： S1C=C(C2=CC=C(F)C=C2Br)N=C1N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1

4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM527638-1g	4-(2-Bromo-4-fluorophenyl)thiazol-2-amine	886495-00-7	97%	1g	$611	2023-03-10
Enamine	EN300-1910326-0.05g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		0.05g	$468.0	2023-09-18
Enamine	EN300-1910326-0.1g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		0.1g	$490.0	2023-09-18
Enamine	EN300-1910326-0.25g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		0.25g	$513.0	2023-09-18
Enamine	EN300-1910326-0.5g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		0.5g	$535.0	2023-09-18
Enamine	EN300-1910326-1.0g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		1g	$1229.0	2023-06-02
Enamine	EN300-1910326-2.5g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		2.5g	$1089.0	2023-09-18
Enamine	EN300-1910326-5.0g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		5g	$3562.0	2023-06-02
Enamine	EN300-1910326-10.0g	4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine	886495-00-7		10g	$5283.0	2023-06-02
Ambeed	A164366-1g	4-(2-Bromo-4-fluorophenyl)thiazol-2-amine	886495-00-7	97%	1g	$623.0	2024-04-16

4-(2-bromo-4-fluorophenyl)-1,3-thiazol-2-amine Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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